Cas no 1785587-91-8 (4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol)

• Product Name: 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol
• CAS No: 1785587-91-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5698382
• PubChem ID: 136693460
• Update Time: 2025-11-01

4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 1785587-91-8
• 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol
• EN300-737415
• Phenol, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C10H11N3O/c1-13-10(9(11)6-12-13)7-2-4-8(14)5-3-7/h2-6,14H,11H2,1H3
• InChI Key： WPNDPIUNWBTUGE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 379.4±27.0 °C(Predicted)
• pka: 9.67±0.15(Predicted)

Additional information on 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol

Introduction to 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol (CAS No. 1785587-91-8)

4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol, identified by the CAS number 1785587-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and pharmacological potential. The presence of both amino and hydroxyl functional groups in its molecular framework enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol consists of a phenolic ring linked to a pyrazole moiety, which is further substituted with an amino group and a methyl group. This unique arrangement imparts distinct chemical properties that make it suitable for diverse applications in medicinal chemistry. The compound’s ability to act as a building block for more complex molecules has been explored in several cutting-edge research studies.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole derivatives. 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol has been investigated for its potential role in the synthesis of drugs targeting various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. Its dual functionality allows for selective interactions with biological targets, making it an attractive candidate for drug design.

One of the most compelling aspects of 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol is its versatility in chemical modifications. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological properties. For instance, modifications at the amino group can lead to the formation of Schiff bases, which have shown promising antimicrobial and anti-inflammatory effects. Similarly, the hydroxyl group can be used to form esters or ethers, further expanding the compound’s synthetic utility.

The pharmacological activity of 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol has been studied extensively in vitro and in vivo. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors involved in pathophysiological processes. Specifically, it has demonstrated potential as an antagonist for receptors implicated in pain signaling and inflammation. These findings have opened new avenues for exploring its therapeutic applications.

Moreover, the synthesis of 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol has been optimized to ensure high yield and purity, making it a reliable starting material for industrial-scale production. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to minimize waste and improve efficiency. These advancements underscore the compound’s feasibility for commercial use in pharmaceutical manufacturing.

The role of computational chemistry in understanding the behavior of 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol cannot be overstated. Molecular modeling techniques have been used to predict its interactions with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental approaches, leading to a more comprehensive understanding of its pharmacological profile.

In conclusion, 4-(4-Amino-1-methyl-1H-pyrazol-5-yl)phenol (CAS No. 1785587-91-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing unmet medical needs.